![molecular formula C8H11NO2S B1362445 n-Methyl-1-phenylmethanesulfonamide CAS No. 19299-41-3](/img/structure/B1362445.png)
n-Methyl-1-phenylmethanesulfonamide
Overview
Description
N-Methyl-1-phenylmethanesulfonamide is a chemical compound with the CAS Number: 19299-41-3 . It has a molecular weight of 185.25 and is typically in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is N-methyl (phenyl)methanesulfonamide . The InChI code is 1S/C8H11NO2S/c1-9-12(10,11)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 111-112 degrees Celsius . It is stored at room temperature .Scientific Research Applications
Synthesis and Reactivity
High Electrophilic Reactivity : A study by Yu. A. Aizina et al. (2012) revealed that the reaction of N,N-dichlorophenylmethanesulfonamide with trichloroethylene produces highly electrophilic N-sulfonyl-substituted polyhalogenated aldehyde imines. This includes phenyl-N-(2,2,2-trichloroethylidene) methanesulfonamide, showing high reactivity through alkylation reactions with various compounds like toluene and thiophene (Yu. A. Aizina, G. Levkovskaya, I. Rozentsveig, 2012).
Enantioselective Synthesis of Cyclopropanes : Davies et al. (1996) explored the use of rhodium N-(arylsulfonyl)prolinate catalyzed decomposition of vinyldiazomethanes for synthesizing functionalized cyclopropanes. This process was highly diastereoselective and enantioselective, and was notably influenced by the structure of the carbenoid (H. Davies, P. R. Bruzinski, D. H. Lake, A. N. Kong, M. J. Fall, 1996).
Crystal Structure at Low Temperature : Research by Timothy C. Higgs et al. (2002) focused on the crystal structure of N-methylmethanesulfonamide at 150 K, providing insights into the molecular conformation and torsion angles, contrasting with previous ab initio calculations (Timothy C. Higgs, A. Parkin, S. Parsons, P. Tasker, 2002).
Visible-Light-Promoted Radical Methylation : Liu and Li (2016) developed a method for visible-light-promoted radical (phenylsulfonyl)methylation of electron-rich heteroarenes and N-arylacrylamides, offering a mild and efficient approach to synthesize various (phenylsulfonyl)methylated compounds (Fei Liu, Pixu Li, 2016).
Biological and Chemical Applications
Modification of Peptides and Proteins : Huang et al. (2018) demonstrated the use of N-methyl- N-phenylvinylsulfonamides for chemoselective modification of cysteine-containing peptides and proteins, useful in preparing antibody-drug conjugates (ADCs) (Rong Huang, Zhihong Li, Yao Sheng, Jianghui Yu, Yuei-Long Wu, Yue-xiong Zhan, Hongli Chen, B. Jiang, 2018).
- et al. (2010) utilized the attenuated S(N)2 reactivity of 2,2,2-trifluoroethyl group in synthesizing a series of sulfonamide-based kinase inhibitors, which were potential inhibitors of serine-threonine kinases for cancer treatment. The sulfonamide moiety was crucial in these inhibitors (Christopher Wong, R. Griffin, I. Hardcastle, Julian S. Northen, Lan Z. Wang, B. Golding, 2010).
- N-Monomethylation of Aromatic Primary Amines : Li et al. (2012) described a method for direct N-monomethylation of aromatic primary amines, including arylamines and arylsulfonamides, using methanol. This environmentally friendly method offers low catalyst loading and broad substrate scope (Feng Li, Jianjiang Xie, Haixia Shan, Chunlou Sun, Lin Chen, 2012).
Other Research Applications
Antioxidant and Anti-Influenza Activity : Khoma et al. (2019) synthesized aminomethanesulfonic acid derivatives and evaluated their in vitro antioxidant activities and anti-influenza virus effects. The study demonstrates potential therapeutic applications in virology and immunology (R. Khoma, V. O. Gelmboldt, A. Ennan, T. L. Gridina, A. Fedchuk, V. Lozitsky, I. Rakipov, A. Vladyka, 2019).
Ionic Liquid Properties : Forsyth et al. (2006) investigated N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts for their potential use as ionic liquids and solid electrolytes. These compounds showed plastic crystal behavior and thermophysical characteristics suitable for various industrial applications (Stewart A. Forsyth, K. Fraser, P. Howlett, D. Macfarlane, M. Forsyth, 2006).
Synthesis of Anti-Inflammatory Drugs : Harrak et al. (2010) worked on synthesizing 4-(aryloyl)phenyl methyl sulfones, acting as cyclooxygenase inhibitors with potential anti-inflammatory properties. This research contributes to the development of new nonsteroidal anti-inflammatory drugs (Y. Harrak, Giovanni Casula, J. Basset, G. Rosell, S. Plescia, D. Raffa, M. Cusimano, R. Pouplana, M. Pujol, 2010).
Mechanism of Action
Target of Action
Sulfonamides, a class of compounds to which n-methyl-1-phenylmethanesulfonamide belongs, are known to inhibit the enzyme dihydropteroate synthase, which plays a crucial role in the synthesis of folic acid in bacteria .
Mode of Action
It is known to participate in [3 + 2] cycloaddition reactions . This reaction involves the addition of a dipole to a dipolarophile to form a five-membered ring. The compound’s high reactivity was demonstrated by alkylation of toluene, anisole, thiophene, and 2-chlorothiophene .
Biochemical Pathways
Sulfonamides generally disrupt the synthesis of folic acid in bacteria by inhibiting the enzyme dihydropteroate synthase . This results in the inhibition of bacterial growth.
Result of Action
The compound’s high reactivity suggests that it could potentially influence a variety of chemical reactions and biological processes .
Action Environment
Safety and Hazards
properties
IUPAC Name |
N-methyl-1-phenylmethanesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-9-12(10,11)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYLBABUQWKLNCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90275987 | |
Record name | N-Methylbenzenemethanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90275987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19299-41-3 | |
Record name | NSC154642 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=154642 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Methylbenzenemethanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90275987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-1-phenylmethanesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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